[Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum

• CAS No.: 62379-42-4
• Molecular Formula: C21H21I2PPtS2
• Molecular Weight: 817.4 g/mol
• IUPAC Name: [bis(methylsulfanyl)methylidene-λ3-iodanyl]-iodo-triphenyl-λ5-phosphane;platinum
• InChI: InChI=1S/C21H21I2PS2.Pt/c1-25-21(26-2)23-24(22,18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,1-2H3
• InChI Key: ZPIAJSPCHNBBRZ-UHFFFAOYSA-N
• Canonical SMILES: CSC(=IP(C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)I)SC.[Pt]

Description

[Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum is a complex organometallic compound. This compound is notable for its unique structure, which includes both iodine and platinum atoms, making it a subject of interest in various fields of chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum typically involves the reaction of triphenylphosphine with a platinum precursor in the presence of iodine and methylsulfanyl groups. The reaction conditions often require a controlled environment with specific temperatures and solvents to ensure the correct formation of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar methods as in laboratory synthesis but optimized for higher yields and efficiency. This includes the use of automated reactors and continuous flow systems to maintain consistent reaction conditions.

Chemical Reactions Analysis

Types of Reactions

[Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation states.

Reduction: Reduction reactions can alter the oxidation state of the platinum center.

Substitution: The iodine atoms can be substituted with other halogens or functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and halogenating agents like chlorine or bromine. The reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state complexes, while substitution reactions can produce a variety of halogenated derivatives.

Scientific Research Applications

[Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions due to its unique electronic properties.

Biology: The compound’s interaction with biological molecules is studied for potential therapeutic applications.

Medicine: Research is ongoing to explore its use in cancer treatment due to its ability to interact with DNA.

Industry: It is used in the development of advanced materials and coatings due to its stability and reactivity.

Mechanism of Action

The mechanism by which [Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum exerts its effects involves its interaction with molecular targets such as enzymes and DNA. The platinum center can form coordination complexes with these targets, altering their function and leading to various biological effects. The pathways involved include the inhibition of DNA replication and the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• [Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;gold
• [Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;silver

Uniqueness

Compared to similar compounds, [Bis(methylsulfanyl)methylidene-lambda3-iodanyl]-iodo-triphenyl-lambda5-phosphane;platinum is unique due to its platinum center, which provides distinct electronic properties and reactivity. This makes it particularly valuable in catalysis and medical research.